4-(2-methoxyphenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-methoxyphenyl)-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C23H28N4O3/c1-17-7-9-19(10-8-17)27-16-18(15-22(27)28)24-23(29)26-13-11-25(12-14-26)20-5-3-4-6-21(20)30-2/h3-10,18H,11-16H2,1-2H3,(H,24,29)
• InChI Key: GTXCWRIIMRVYLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol
• CAS No.: 894015-15-7

Description

4-(2-methoxyphenyl)-N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C23H28N4O3 and its molecular weight is 408.502. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Design

• Research has been conducted on the synthesis of novel heterocyclic compounds derived from similar structural motifs, demonstrating potential anti-inflammatory and analgesic properties, indicating the relevance of such compounds in medicinal chemistry for the development of new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
• Another study explored the synthesis of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, highlighting the potential antiarrhythmic and antihypertensive effects, further underscoring the pharmacological interest in compounds with similar structural backbones (Barbara Malawska et al., 2002).

Antimicrobial Research

• Compounds featuring piperazine and related moieties have been investigated for their antimicrobial activities. A study synthesized new pyridine derivatives showing variable and modest activity against bacteria and fungi, demonstrating the potential of such compounds in addressing microbial resistance (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Pharmacological Activity

• Research on 1,2,4-triazol-3-one derivatives and their reduction, Mannich reaction, and antimicrobial activity evaluation revealed that Mannich bases showed good activity against test microorganisms, indicating the utility of such compounds in developing new antimicrobial agents (Seda Fandaklı et al., 2012).
• A unique study showed that a specific chemical compound could selectively kill bacterial persisters without affecting normal antibiotic-sensitive cells, highlighting the potential of tailored chemical agents in overcoming bacterial persistence (Jun-Seob Kim et al., 2011).